Cas no 1806741-28-5 (2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1806741-28-5
• MF: C₉H₆F₃IN₂O
• MW: 342.056424617767
• CID: 4814174
• Update Time: 2025-05-20

2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C9H6F3IN2O/c1-5-4-6(2-3-14)15-8(13)7(5)16-9(10,11)12/h4H,2H2,1H3
• InChI Key： PGVBNXQGBCKINR-UHFFFAOYSA-N
• SMILES： IC1=C(C(C)=CC(CC#N)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 2.8
• Topological Polar Surface Area: 45.9

Additional information on 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile

Comprehensive Overview of 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1806741-28-5)

The compound 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1806741-28-5) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine core substituted with iodo, methyl, trifluoromethoxy, and acetonitrile groups, makes it a valuable building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel therapeutics and crop protection agents.

One of the key reasons for the growing attention toward 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile is its role in drug discovery. The pyridine moiety is a common pharmacophore in many FDA-approved drugs, and the introduction of trifluoromethoxy and iodo groups enhances its metabolic stability and binding affinity. This compound is particularly relevant in the development of central nervous system (CNS) drugs and anticancer agents, where its structural features can modulate biological activity. Recent studies have highlighted its utility in kinase inhibitor design, a hot topic in oncology research.

In addition to pharmaceuticals, 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile finds applications in agrochemical innovation. The trifluoromethoxy group is known to improve the lipophilicity and bioavailability of pesticides, making this compound a candidate for next-generation herbicides and insecticides. With the global push toward sustainable agriculture, researchers are exploring its potential in creating environmentally friendly crop protection solutions. This aligns with the rising demand for green chemistry and reduced pesticide residues in food products.

The synthesis of 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile involves multi-step organic reactions, including halogenation, nitrile formation, and etherification. Its CAS No. 1806741-28-5 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. Laboratories and manufacturers prioritize high-purity grades of this compound to ensure reproducibility in downstream applications. Quality control measures, such as HPLC and NMR spectroscopy, are critical to verifying its structural integrity.

From a commercial perspective, 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile is gaining traction in the fine chemicals market. Suppliers and distributors are expanding their catalogs to include this compound, catering to the needs of contract research organizations (CROs) and biotech startups. Its pricing and availability are influenced by factors such as raw material costs and patent landscapes, which are frequently searched topics among industry professionals. Additionally, the compound's shelf life and storage conditions (e.g., protection from light and moisture) are practical considerations for end-users.

Looking ahead, the versatility of 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile positions it as a promising candidate for future innovations. Whether in medicinal chemistry or material science, its unique properties continue to inspire research. As the scientific community explores new frontiers in heterocyclic chemistry, this compound is likely to remain a focal point for breakthroughs. For those seeking detailed technical data or collaboration opportunities, referencing its CAS No. 1806741-28-5 ensures precise communication across global research networks.